3-Bromo-2-methyl-5-[3-(trifluoromethyl)phenyl]thiophene

• CAS RN: 864362-75-4
• Molecular Formula: C12H8BrF3S
• Molecular Weight: 321.16 g/mol
• IUPAC Name: 3-bromo-2-methyl-5-[3-(trifluoromethyl)phenyl]thiophene
• InChI: InChI=1S/C12H8BrF3S/c1-7-10(13)6-11(17-7)8-3-2-4-9(5-8)12(14,15)16/h2-6H,1H3
• InChI Key: DYWJJIRNDHKDKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)C2=CC(=CC=C2)C(F)(F)F)Br

Description

3-Bromo-2-methyl-5-[3-(trifluoromethyl)phenyl]thiophene is a useful research compound. Its molecular formula is C12H8BrF3S and its molecular weight is 321.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, a mixture of 3,5-dibromo-2-methylthiophene (2.00 g), 3-(trifluoromethyl)phenylboronic acid (2.23 g), tetrakis(triphenylphosphine)palladium (0.45 g), cesium carbonate (5.09 g) and tetrahydrofuran (40 mL) was heated under reflux for 16 hr. The reaction mixture was cooled, water was added, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was washed with saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by column chromatography (carrier: silica gel, eluent: hexane-ethyl acetate) to give the title compound (2.15 g) as a solid.